![molecular formula C15H14N2O4 B1668681 2-hydroxy-N'-[(E)-(3-hydroxy-4-methoxyphenyl)methylidene]benzohydrazide CAS No. 1032336-22-3](/img/structure/B1668681.png)
2-hydroxy-N'-[(E)-(3-hydroxy-4-methoxyphenyl)methylidene]benzohydrazide
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Overview
Description
CB-892 is a novel inhibitor of hiv-1 gene expression
Scientific Research Applications
Antibacterial and Antifungal Activities
2-Hydroxy-N'-[(E)-(3-hydroxy-4-methoxyphenyl)methylidene]benzohydrazide and its derivatives exhibit significant antibacterial and antifungal properties. For instance, Schiff base compounds, including those derived from benzohydrazide, have shown remarkable activities against various bacterial and fungal strains, demonstrating their potential as bioactive agents in combating microbial infections (Sirajuddin, Uddin, Ali, & Tahir, 2013).
Corrosion Inhibition
This compound has been studied as a corrosion inhibitor for carbon steel in acidic environments. Research shows that it acts as an efficient inhibitor, increasing in effectiveness with concentration. Its protective capability is attributed to its adsorption on the metal surface, forming a barrier against corrosive elements (Poojary, Kumari, & Rao, 2021).
Molecular Structure Analysis
Studies focusing on the molecular structure of benzohydrazide derivatives, including crystallography and spectroscopic analysis, have been conducted to understand their chemical properties and potential applications in various fields, such as materials science and pharmaceuticals (Fun, Horkaew, & Chantrapromma, 2011).
DNA Interaction and Biological Activity
Some benzohydrazide derivatives have demonstrated the ability to interact with DNA, which could be relevant in the development of new therapeutic agents. Their structure allows for potential intercalation with DNA, influencing biological activities at the molecular level (Sirajuddin et al., 2013).
Potential in Material Science
The synthesis and characterization of these compounds, including their interactions with metals, are of interest in material science. Their ability to form complexes with various metals could lead to applications in catalysis, as well as in the development of new materials with specific properties (Wang, 2011).
Antioxidant Activity
Benzohydrazide derivatives, due to their structural properties, have shown potential antioxidant activity. Their effectiveness in scavenging free radicals can be significant in the development of new antioxidant agents (Ardjani & Mekelleche, 2017).
properties
CAS RN |
1032336-22-3 |
---|---|
Molecular Formula |
C15H14N2O4 |
Molecular Weight |
286.28 g/mol |
IUPAC Name |
2-hydroxy-N-[(E)-(3-hydroxy-4-methoxyphenyl)methylideneamino]benzamide |
InChI |
InChI=1S/C15H14N2O4/c1-21-14-7-6-10(8-13(14)19)9-16-17-15(20)11-4-2-3-5-12(11)18/h2-9,18-19H,1H3,(H,17,20)/b16-9+ |
InChI Key |
QOIJQHFVEIVOQM-CXUHLZMHSA-N |
Isomeric SMILES |
COC1=C(C=C(C=C1)/C=N/NC(=O)C2=CC=CC=C2O)O |
SMILES |
COC1=C(C=C(C=C1)C=NNC(=O)C2=CC=CC=C2O)O |
Canonical SMILES |
COC1=C(C=C(C=C1)C=NNC(=O)C2=CC=CC=C2O)O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
CB-5193892; CB 5193892; CB5193892; CB-892; CB 892; CB892 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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